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Compound of Interest

Compound Name: Dichlorprop-methyl

Cat. No.: B166029 Get Quote

Dichlorprop-methyl (IUPAC Name: methyl 2-(2,4-dichlorophenoxy)propanoate) is a selective,

systemic chlorophenoxy herbicide.[1][2] Its efficacy in controlling broadleaf weeds is paralleled

by significant hazards that demand meticulous handling and disposal.[2][3] A thorough

understanding of these risks is the first step in mitigating them.

Dichlorprop-methyl is harmful if swallowed or if it comes into contact with the skin.[1] It is

classified as a substance that causes skin irritation and serious eye damage.[4] Furthermore, it

is very toxic to aquatic life with long-lasting effects, making environmental containment a top

priority. The parent compound, dichlorprop, is classified by the International Agency for

Research on Cancer (IARC) as Group 2B, "possibly carcinogenic to humans."[3]

Table 1: Hazard Profile of Dichlorprop-methyl
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Hazard Category Description
Primary Mitigation
Strategy

Acute Toxicity

Harmful if swallowed or in

contact with skin (Oral LD50

Rat: 344 mg/kg; Dermal LD50

Rat: 1,880 mg/kg).

Wear appropriate Personal

Protective Equipment (PPE);

prevent all direct contact.

Skin Corrosion/Irritation Causes skin irritation.[1]
Use chemical-resistant gloves

and protective clothing.

Eye Damage/Irritation
Causes serious eye damage.

[4]

Wear chemical safety goggles

and/or a face shield.

Environmental Hazard
Very toxic to aquatic life with

long-lasting effects.

Prevent release into drains,

soil, or waterways. All waste

must be contained.

Physical Hazard

Combustible. Hazardous

combustion gases can form in

a fire.

Store away from heat and

ignition sources.

Mandatory Personal Protective Equipment (PPE)
Before handling dichlorprop-methyl in any capacity, including disposal, the following PPE is

mandatory. This is not merely a recommendation but a critical control to prevent exposure.[5]

Hand Protection: Wear unlined, elbow-length, chemical-resistant gloves.[6] Nitrile, butyl, or

neoprene gloves are suitable materials.[6][7] Never use leather or cotton gloves, as they are

absorbent and can increase exposure.[6]

Eye and Face Protection: Use snug-fitting, non-fogging chemical safety goggles.[6] When

there is a risk of splashing, such as during spill cleanup or waste consolidation, a full-face

shield worn over safety goggles is required.[6][8]

Body Protection: A clean, dry protective suit or chemical-resistant coverall that covers the

entire body from wrists to ankles is necessary.[6] This should be worn over your standard lab

coat and personal clothing.
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Respiratory Protection: If there is a risk of generating dusts or aerosols, a NIOSH-approved

respirator is required.[6][9]

The Regulatory Framework for Pesticide Disposal
The disposal of any pesticide is strictly regulated. In the United States, the Federal Insecticide,

Fungicide, and Rodenticide Act (FIFRA) governs pesticide use and labeling, while the

Resource Conservation and Recovery Act (RCRA) governs the management of hazardous

waste.[10][11][12] Once a pesticide like dichlorprop-methyl is designated for disposal, it

becomes a solid waste and is subject to RCRA regulations.[11]

The cardinal rule is that all disposal must be in accordance with federal, state, and local

regulations.[13] Your institution's Environmental Health & Safety (EHS) office is the primary

authority and resource for navigating these specific requirements. The product's Safety Data

Sheet (SDS) and the original container label are legally binding documents that provide

disposal instructions.[14]

Standard Operating Procedure (SOP) for
Dichlorprop-methyl Disposal
This protocol applies to unused or unwanted dichlorprop-methyl, contaminated materials

(e.g., PPE, absorbent pads), and empty containers.

Step 1: Waste Segregation and Containment
Causality: Preventing accidental chemical reactions and ensuring proper classification for the

waste handler.

Procedure:

Designate a specific, sealed, and clearly labeled waste container for dichlorprop-methyl
and related contaminated materials. The container must be made of a compatible material

(e.g., high-density polyethylene).

Never mix dichlorprop-methyl waste with other chemical waste streams unless explicitly

approved by your EHS office.
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Keep the waste in its original container whenever possible.[14] If the original container is

compromised, transfer the waste to a suitable, sealed container, and affix a new, complete

hazardous waste label.

Step 2: Labeling
Causality: To ensure safe handling, accurate identification, and regulatory compliance.

Procedure:

Label the waste container clearly with "Hazardous Waste," the full chemical name

"Dichlorprop-methyl," and the associated hazards (e.g., Toxic, Environmental Hazard).

Include the accumulation start date (the date the first drop of waste entered the container).

Ensure the label is legible, durable, and securely attached to the container.

Step 3: Storage Pending Disposal
Causality: To prevent spills, exposure, and environmental release while awaiting pickup.

Procedure:

Store the sealed waste container in a designated satellite accumulation area or a central

hazardous waste storage area.

The storage area must be secure, well-ventilated, and have secondary containment to

capture any potential leaks.

Store the container away from incompatible materials, particularly strong oxidizing agents.

Step 4: Arranging for Professional Disposal
Causality: Dichlorprop-methyl cannot be disposed of via standard trash or sanitary sewers.

It requires specialized treatment by a licensed hazardous waste facility.

Procedure:

Contact your institution's EHS office to schedule a hazardous waste pickup.
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Provide them with all necessary information regarding the waste stream.

Do not attempt to transport the waste off-site yourself. In many regions, programs often

called "Clean Sweep" are available for the collection of unwanted pesticides, which may

be an option coordinated through your EHS department.[10][15]

Emergency Procedures: Spill and Exposure
Management
Accidents require immediate and correct action. All personnel working with dichlorprop-
methyl must be familiar with these procedures.

Protocol for Spill Cleanup
Evacuate and Secure: Immediately alert others in the area. If the spill is large or in a poorly

ventilated space, evacuate the area. Restrict access.

Don PPE: Before attempting any cleanup, don the full mandatory PPE as described in

Section 1.

Contain the Spill: Cover drains to prevent environmental release.

Absorb the Material:

For liquid spills, cover the material with an inert absorbent such as sand, sawdust, or

sweeping compound.[16] Work the absorbent into the spill with a broom or other tool.[16]

For solid spills, gently cover the material with a plastic tarp to prevent dust from becoming

airborne.[16]

Collect the Waste: Carefully sweep or scoop the absorbed material or spilled solid into a

designated, leakproof hazardous waste container. Label it immediately as "Spill Debris:

Dichlorprop-methyl."

Decontaminate the Area:
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Clean the spill surface with detergent and water. Be aware that many pesticides can be

decomposed with chemical decontaminants like caustic soda (lye) or lime, but you must

consult your EHS office before using such materials.

Wipe the area from the outside edge of the spill toward the center to avoid spreading

contamination.[17]

Dispose of Contaminated Materials: Place all used absorbent materials, contaminated PPE

that cannot be decontaminated, and cleaning supplies into the hazardous waste container.

Report: Report the spill to your laboratory supervisor and EHS office, regardless of size.

Protocol for Personal Exposure
Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area

with plenty of water. Vigorously wash with soap and water.[18] Seek immediate medical

attention by calling a poison center or doctor.

Eye Contact: Immediately and cautiously rinse eyes with water for several minutes. Remove

contact lenses if present and easy to do, and continue rinsing.[4] Seek immediate medical

attention.[4]

Inhalation: Move the person to fresh air.[9] Call a poison center or doctor if the person feels

unwell.[19]

Ingestion: Rinse the mouth with water.[4] Immediately make the victim drink water (two

glasses at most). Do NOT induce vomiting.[20] Seek immediate medical attention.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making and operational flow for the proper

management and disposal of dichlorprop-methyl waste in a laboratory setting.
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Caption: Workflow for safe handling and disposal of dichlorprop-methyl waste.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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